Cas no 313997-63-6 (hentriacontane-10,12-diol)

hentriacontane-10,12-diol structure
hentriacontane-10,12-diol structure
Product Name:hentriacontane-10,12-diol
CAS No:313997-63-6
MF:C31H64O2
MW:468.838670730591
CID:1447023
Update Time:2024-08-25

hentriacontane-10,12-diol Chemical and Physical Properties

Names and Identifiers

    • hentriacontane-10,12-diol
    • 10,12-hentriacontanediol
    • LogP
    • 10,12-hentriacontanediol; LogP
    • Inchi: 1S/C31H64O2/c1-3-5-7-9-11-12-13-14-15-16-17-18-19-20-22-24-26-28-31(33)29-30(32)27-25-23-21-10-8-6-4-2/h30-33H,3-29H2,1-2H3
    • InChI Key: GUXYUNVZNFUZSV-UHFFFAOYSA-N
    • SMILES: CCCCCCCCCC(O)CC(O)CCCCCCCCCCCCCCCCCCC

Computed Properties

  • Exact Mass: 468.49092

Experimental Properties

  • Density: 0.874±0.06 g/cm3(Predicted)
  • Boiling Point: 573.0±23.0 °C(Predicted)
  • PSA: 40.46
  • pka: 14.96±0.20(Predicted)

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